N-{[(2-bromo-4-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide

• IUPAC Name: N-[(2-bromo-4-nitrophenyl)carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C15H12BrN3O4S/c1-23-11-5-2-9(3-6-11)14(20)18-15(24)17-13-7-4-10(19(21)22)8-12(13)16/h2-8H,1H3,(H2,17,18,20,24)
• InChI Key: GHXOSHZDHAPFGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])Br
• Molecular Formula: C15H12BrN3O4S
• Molecular Weight: 410.2 g/mol

Description

N-{[(2-bromo-4-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BNTX and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

BNTX is a selective antagonist of the NOP receptor. The NOP receptor is a G protein-coupled receptor that is widely distributed in the central nervous system and peripheral tissues. The activation of the NOP receptor by its endogenous ligand, nociceptin/orphanin FQ, leads to the inhibition of neurotransmitter release, resulting in various physiological effects such as pain perception, anxiety, and depression. BNTX binds to the NOP receptor and prevents the activation of the receptor by nociceptin/orphanin FQ, resulting in the inhibition of its physiological effects.
Biochemical and Physiological Effects:
BNTX has been shown to have various biochemical and physiological effects. In animal models, BNTX has been shown to decrease anxiety-like behavior, reduce food intake and body weight, and inhibit the effects of nociceptin/orphanin FQ on the cardiovascular system. BNTX has also been shown to reduce the rewarding effects of drugs of abuse such as cocaine and morphine.

Advantages and Limitations for Lab Experiments

BNTX has several advantages and limitations for lab experiments. One advantage is its selectivity for the NOP receptor, which allows for the specific study of the physiological effects of this receptor. Another advantage is its relatively simple synthesis method, which allows for the easy production of large quantities of the compound. One limitation is its potential toxicity, which requires careful handling and disposal of the compound. Another limitation is its limited solubility, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for the study of BNTX. One direction is the further exploration of its potential therapeutic applications in various diseases such as drug addiction, obesity, and diabetes. Another direction is the study of its potential use as a tool to study the role of the NOP receptor in various physiological processes. Further research is also needed to explore the potential side effects and toxicity of BNTX and to develop safer and more effective compounds with similar properties.
In conclusion, BNTX is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, and future directions of BNTX have been explored in this paper. BNTX has shown promise as a therapeutic agent for various diseases and as a tool to study the role of the NOP receptor in various physiological processes. Further research is needed to fully explore the potential of this compound and to develop safer and more effective compounds with similar properties.

Synthesis Methods

The synthesis of BNTX involves the reaction of 2-bromo-4-nitroaniline with carbon disulfide and sodium hydroxide to form the corresponding dithiocarbamate. This dithiocarbamate is then reacted with 4-methoxybenzoyl chloride to form BNTX. The synthesis of BNTX is relatively simple and can be achieved using standard laboratory equipment.

Scientific Research Applications

BNTX has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and toxicology. In neuroscience, BNTX has been shown to be a potent and selective antagonist of the nociceptin/orphanin FQ (NOP) receptor. This receptor is involved in various physiological processes such as pain perception, anxiety, and depression. BNTX has been shown to decrease anxiety-like behavior in animal models, suggesting its potential use as an anxiolytic agent.
In pharmacology, BNTX has been studied for its potential use as a therapeutic agent for various diseases such as drug addiction, obesity, and diabetes. BNTX has been shown to reduce the rewarding effects of drugs of abuse such as cocaine and morphine, suggesting its potential use as an anti-addictive agent. BNTX has also been shown to reduce food intake and body weight in animal models, suggesting its potential use as an anti-obesity agent.
In toxicology, BNTX has been studied for its potential use as a tool to study the role of the NOP receptor in various physiological processes. BNTX has been shown to inhibit the effects of nociceptin/orphanin FQ on the cardiovascular system, suggesting its potential use as a tool to study the cardiovascular effects of this receptor.